Cas no 4299-72-3 (5-Ethyl-1,3-benzenediol)
5-Ethyl-1,3-benzenediol structure
Product Name:5-Ethyl-1,3-benzenediol
CAS No:4299-72-3
MF:C8H10O2
MW:138.163802623749
MDL:MFCD13192705
CID:1515383
PubChem ID:12795898
Update Time:2025-04-21
5-Ethyl-1,3-benzenediol Chemical and Physical Properties
Names and Identifiers
-
- 5-ethylbenzene-1,3-diol
- 1,3-benzenediol, 5-ethyl-
- 5-ethyl-1,3-Benzenediol
- 5-Ethylresorcinol
- Homoorcinol
- DTXSID40510118
- 5-ethyl-resorcinol
- 5-Ethyl-resorcinol; 5-Ethylresorcin; 5-Ethylresorcinol; Homoorcinol;
- 4299-72-3
- DB-317639
- 1,3-dihydroxy-5-ethylbenzene
- STL555407
- BBL101611
- 5-ethyl-benzene-1,3-diol
- SCHEMBL69634
- SY268081
- AKOS005259563
- MFCD13192705
- MS-20241
- F94665
- CS-0360779
- 5-Ethyl-1,3-benzenediol
-
- MDL: MFCD13192705
- Inchi: 1S/C8H10O2/c1-2-6-3-7(9)5-8(10)4-6/h3-5,9-10H,2H2,1H3
- InChI Key: MSFGJICDOLGZQK-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1)CC)O
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 93.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 98-99 ºC (benzene hexane )
- Refractive Index: 96-97 (589.3 nm)
- Solubility: Slightly soluble (12 g/l) (25 º C),
- PSA: 40.46
5-Ethyl-1,3-benzenediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E896700-100mg |
5-Ethyl-1,3-benzenediol |
4299-72-3 | 100mg |
$ 64.00 | 2023-09-07 | ||
| TRC | E896700-500mg |
5-Ethyl-1,3-benzenediol |
4299-72-3 | 500mg |
$ 161.00 | 2023-09-07 | ||
| TRC | E896700-1g |
5-Ethyl-1,3-benzenediol |
4299-72-3 | 1g |
$ 241.00 | 2023-09-07 | ||
| eNovation Chemicals LLC | D333611-5g |
5-Ethyl-1,3-benzenediol |
4299-72-3 | 95% | 5g |
$800 | 2024-07-19 | |
| TRC | E896700-1000mg |
5-Ethyl-1,3-benzenediol |
4299-72-3 | 1g |
$242.00 | 2023-05-18 | ||
| A2B Chem LLC | AF84207-1g |
1,3-Benzenediol, 5-ethyl- |
4299-72-3 | 97% | 1g |
$200.00 | 2024-04-20 | |
| A2B Chem LLC | AF84207-5g |
1,3-Benzenediol, 5-ethyl- |
4299-72-3 | 97% | 5g |
$399.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431449-5g |
5-Ethylbenzene-1,3-diol |
4299-72-3 | 98% | 5g |
¥6307.00 | 2024-05-14 | |
| eNovation Chemicals LLC | D333611-5g |
5-Ethyl-1,3-benzenediol |
4299-72-3 | 95% | 5g |
$800 | 2025-02-24 | |
| abcr | AB575484-1g |
5-Ethyl-1,3-benzenediol; . |
4299-72-3 | 1g |
€162.20 | 2025-04-18 |
5-Ethyl-1,3-benzenediol Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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